Cas no 941991-77-1 (2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide)

• Product Name: 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• CAS No: 941991-77-1
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 6265478
• PubChem ID: 16927214
• Update Time: 2025-07-15

2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• F2384-0539
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pivalamide
• AKOS024645179
• 2,2-dimethyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]propanamide
• 941991-77-1
• 2,2-dimethyl-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propanamide

• Inchi： 1S/C19H28N2O2/c1-13(2)10-11-21-16-8-7-15(20-18(23)19(3,4)5)12-14(16)6-9-17(21)22/h7-8,12-13H,6,9-11H2,1-5H3,(H,20,23)
• InChI Key： ZFNJABOSKPPPKF-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CCC(C)C)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

Research Briefing on 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS: 941991-77-1)

In recent years, the compound 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS: 941991-77-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline scaffold, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, including the dimethylpropanamide moiety and the tetrahydroquinoline core, are critical for its bioactivity. Recent publications highlight its role as a modulator of specific biological pathways, particularly those involved in inflammation and oncology.

Mechanistic studies have revealed that 941991-77-1 interacts with key protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in disease progression. For instance, in vitro and in vivo experiments demonstrate its efficacy in inhibiting pro-inflammatory cytokines and reducing tumor growth in preclinical models. These findings underscore its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies.

Clinical translation of 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide is currently under investigation. Early-phase trials are evaluating its pharmacokinetics, safety profile, and therapeutic efficacy in human subjects. Preliminary data suggest favorable bioavailability and minimal adverse effects, positioning it as a viable candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its progression through the drug development pipeline.

In conclusion, 941991-77-1 represents a promising chemical entity with diverse therapeutic applications. Ongoing research aims to elucidate its full pharmacological potential and optimize its clinical utility. This briefing underscores the importance of continued investment in the exploration of novel compounds like 2,2-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide to address unmet medical needs.